Cas no 28113-26-0 ((Z)-2,3-Dichloro-2-butenenitrile)

• Product Name: (Z)-2,3-Dichloro-2-butenenitrile
• CAS No: 28113-26-0
• MF: C₄H₃Cl₂N
• MW: 135.979318857193
• CID: 2661870
• Update Time: 2023-08-06

(Z)-2,3-Dichloro-2-butenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2,3-Dichloro-2-butenenitrile

• Inchi： 1S/C4H3Cl2N/c1-3(5)4(6)2-7/h1H3/b4-3-
• InChI Key： LLMGNUJIUCTHQQ-ARJAWSKDSA-N
• SMILES： Cl/C(=C(/C#N)\Cl)/C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 139
• Topological Polar Surface Area: 23.8